Cas no 2949-22-6 (ethyl 2-isocyanatoacetate)
ethyl 2-isocyanatoacetate structure
Product Name:ethyl 2-isocyanatoacetate
CAS No:2949-22-6
MF:C5H7NO3
MW:129.113981485367
MDL:MFCD00002040
CID:84540
PubChem ID:87571739
Update Time:2025-04-18
ethyl 2-isocyanatoacetate Chemical and Physical Properties
Names and Identifiers
-
- ethyl isocyanatoacetate
- Ethyl 2-isocyanatoacetate
- 2-Isocyanatoacetic acid ethyl ester
- Acetic acid,isocyanato-,ethyl ester
- Carbethoxymethyl isocyanate
- Ethoxycarbonylmethyl isocyanate
- ethyl 3-isocyanato ethylacetate
- Ethyl glycolate isocyanate
- ethyl isocyanato-acetate
- isocyanate acetic acid ethyl ester
- Isocyanatoacetic Acid Ethyl Ester
- Isocyanatoethyl acetate
- Aceticacid, isocyanato-, ethyl ester (6CI,7CI,8CI,9CI)
- NSC 56429
- NSC 6276
- Glycine ethyl ester isocyanate
- Isocyanatoacetic acidethyl ester
- Acetic acid, isocyanato-, ethyl ester
- ethylisocyanatoacetate
- Ethyl 2-isocyanotoacetate
- Acetic acid, 2-isocyanato-, ethyl ester
- Acetic acid,2-isocyanato-, ethyl ester
- ethyl N-(oxomethylidene)glycinate
- isocyanato-acetic acid ethyl ester
- ethoxycarbonyl
- DTXSID3062738
- NSC-56429
- isocyanato-acetic acid-ethy ester
- DUVOZUPPHBRJJO-UHFFFAOYSA-N
- glycine, N-carbonyl-, ethyl ester
- NS00028717
- InChI=1/C5H7NO3/c1-2-9-5(8)3-6-4-7/h2-3H2,1H
- J-017547
- BB 0259393
- SY050586
- AS-64026
- FT-0627391
- ACETIC ACID,ISOCYANATO,ETHYL ESTER
- EN300-20639
- I0386
- NSC6276
- 2949-22-6
- Ethyl isocyanatoacetate, 95%
- NSC-6276
- SCHEMBL48624
- AMY3222
- AB00195
- MFCD00002040
- Acetic acid,2-isocyanato-,ethyl ester
- J-521261
- NSC56429
- AKOS000120133
- EINECS 220-967-4
- AC9274
- ethyl N-(oxomethylene)glycinate
- GEO-03266
- AI3-52377
- DTXCID8038011
- ALBB-003054
- Glycine ethyl ester isocyanate; Isocyanatoacetic acid ethyl ester;NSC 56429; NSC 6276;Carbethoxymethyl isocyanate;Ethoxycarbonylmethyl isocyanate
- STK502574
- BBL027369
- ethyl 2-isocyanatoacetate
-
- MDL: MFCD00002040
- Inchi: 1S/C5H7NO3/c1-2-9-5(8)3-6-4-7/h2-3H2,1H3
- InChI Key: DUVOZUPPHBRJJO-UHFFFAOYSA-N
- SMILES: O(C(CN=C=O)=O)CC
- BRN: 970503
Computed Properties
- Exact Mass: 129.04300
- Monoisotopic Mass: 129.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 137
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.5
- Topological Polar Surface Area: 55.7
Experimental Properties
- Color/Form: Not available
- Density: 1.151 g/mL at 25 °C(lit.)
- Boiling Point: 80°C/20mmHg(lit.)
- Flash Point: Fahrenheit: 161.6 ° f < br / > Celsius: 72 ° C < br / >
- Refractive Index: n20/D 1.422(lit.)
- Water Partition Coefficient: Reacts with water.
- PSA: 55.73000
- LogP: -0.11470
- Solubility: Not available
- Sensitiveness: Moisture Sensitive
ethyl 2-isocyanatoacetate Security Information
-
Symbol:
- Prompt:dangerous
- Signal Word:Danger
- Hazard Statement: H302-H315-H317-H319-H334-H335
- Warning Statement: P261-P280-P305 + P351 + P338-P342 + P311
- Hazardous Material transportation number:2206
- WGK Germany:3
- Hazard Category Code: 36/37/38-42
- Safety Instruction: S23-S26-S36
- FLUKA BRAND F CODES:21
- RTECS:AI4450000
-
Hazardous Material Identification:
- HazardClass:6.1
- PackingGroup:III
- TSCA:Yes
- Safety Term:6.1
- Packing Group:III
- Risk Phrases:R20/22; R36/37/38; R42
ethyl 2-isocyanatoacetate Customs Data
- HS CODE:2929109000
- Customs Data:
China Customs Code:
2929109000Overview:
2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
ethyl 2-isocyanatoacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E156271-100g |
ethyl 2-isocyanatoacetate |
2949-22-6 | >97.0%(GC) | 100g |
¥3523.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E156271-1g |
ethyl 2-isocyanatoacetate |
2949-22-6 | >97.0%(GC) | 1g |
¥131.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E156271-25G |
ethyl 2-isocyanatoacetate |
2949-22-6 | >97.0%(GC) | 25g |
¥1347.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E156271-5G |
ethyl 2-isocyanatoacetate |
2949-22-6 | >97.0%(GC) | 5g |
¥410.90 | 2023-09-03 | |
| Apollo Scientific | OR30501-1g |
Ethyl isocyanatoacetate |
2949-22-6 | 1g |
£36.00 | 2023-08-31 | ||
| Apollo Scientific | OR30501-5g |
Ethyl isocyanatoacetate |
2949-22-6 | 98+% | 5g |
£52.00 | 2025-02-19 | |
| Apollo Scientific | OR30501-25g |
Ethyl isocyanatoacetate |
2949-22-6 | 98+% | 25g |
£157.00 | 2025-02-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X80025-25g |
Ethyl 2-isocyanatoacetate |
2949-22-6 | ≥97%(GC) | 25g |
¥1148.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA00969-5g |
Ethyl 2-isocyanatoacetate |
2949-22-6 | 95% | 5g |
¥798.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA00969-10g |
Ethyl 2-isocyanatoacetate |
2949-22-6 | 95% | 10g |
¥1428.0 | 2024-07-19 |
ethyl 2-isocyanatoacetate Related Literature
-
1. Antitumour imidazotetrazines. Part 33. New syntheses of the antitumour drug temozolomide using ‘masked’ methyl isocyanatesYongfeng Wang,Malcolm F. G. Stevens,William T. Thomson,Bruce P. Shutts J. Chem. Soc. Perkin Trans. 1 1995 2783
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Cheng-Guo Liu,Zheng-Yang Gu,Hui-Wen Bai,Shun-Yi Wang,Shun-Jun Ji Org. Chem. Front. 2016 3 1299
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Alessio De Simone,Charis Georgiou,Harris Ioannidis,Arun A. Gupta,Jordi Juárez-Jiménez,Dahlia Doughty-Shenton,Elizabeth A. Blackburn,Martin A. Wear,Jonathan P. Richards,Paul N. Barlow,Neil Carragher,Malcolm D. Walkinshaw,Alison N. Hulme,Julien Michel Chem. Sci. 2019 10 542
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4. Alternative syntheses of the antitumlur drug temozolomide avoiding the use of methyl isocyanateYongfeng Wang,Malcolm F. G. Stevens,W. Thomson J. Chem. Soc. Chem. Commun. 1994 1687
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D. Stevenson,G. T. Young J. Chem. Soc. C 1969 2389
2949-22-6 (ethyl 2-isocyanatoacetate) Related Products
- 14568-37-7(2-isocyanatoethyl acetate)
- 30988-17-1(methyl 2-isocyanatoacetate)
- 89775-61-1(Acetic acid, isocyanato-, isobutyl ester (7CI))
- 60143-50-2(ACETIC ACID, ISOCYANATO-, 1-METHYLETHYL ESTER)
- 108180-11-6(Glycine, N-methylene-, methyl ester)
- 146992-64-5(Acetic acid, isocyanato-, 1,1-dimethylethyl ester, ion(1-), potassium (9CI))
- 17046-22-9(Butyl isocyanatoacetate)
- 88426-85-1(Acetic acid, isocyanato-, ethyl ester, ion(1-), lithium (9CI))
- 52141-89-6(GLYCINE, N-METHYLENE-, ETHYL ESTER)
- 113238-61-2(tert-butyl 2-isocyanatoacetate)
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